NOESY-Based Stereochemical Identity vs. Scabertopin
Isoscabertopin (ES-3) was directly compared with scabertopin (ES-2), deoxyelephantopin (ES-4), and isodeoxyelephantopin (ES-5) for antiproliferative activity against SMMC-7721 (human hepatoma), Caco-2 (human colorectal adenocarcinoma), and HeLa (human cervical carcinoma) cell lines [1]. While ES-2, ES-4, and ES-5 exhibited "significant" antitumor effects in a concentration-dependent manner, the effect of ES-3 (isoscabertopin) on the growth of all tested cell lines was "relatively weak" [2].
| Evidence Dimension | In vitro antiproliferative activity (MTT assay) |
|---|---|
| Target Compound Data | Relatively weak activity against SMMC-7721, Caco-2, and HeLa cell lines |
| Comparator Or Baseline | Scabertopin (ES-2), deoxyelephantopin (ES-4), isodeoxyelephantopin (ES-5): Significant concentration-dependent inhibition |
| Quantified Difference | Qualitative categorization: 'significant' vs 'relatively weak' across all three cell lines |
| Conditions | SMMC-7721, Caco-2, and HeLa cell lines; MTT assay for cell viability determination |
Why This Matters
For SAR studies or control experiments requiring a low-activity germacranolide comparator, isoscabertopin is the only rational choice among the four co-isolated lactones.
- [1] Xu G, Liang Q, Gong Z, Yu W, He S, Xi L. Antitumor activities of the four sesquiterpene lactones from Elephantopus scaber L. Exp Oncol. 2006 Jun;28(2):106-9. View Source
- [2] Xu G, Liang Q, Gong Z, Yu W, He S, Xi L. Antitumor activities of the four sesquiterpene lactones from Elephantopus scaber L. Exp Oncol. 2006 Jun;28(2):106-9. View Source
